Cas no 868676-99-7 (3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide
• CAS No: 868676-99-7
• MF: C₁₄H₁₂N₂O₃S₂
• MW: 320.386680603027
• CID: 6153686
• PubChem ID: 7189763
• Update Time: 2025-06-12

3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide
• AKOS024611791
• HMS2995B22
• SR-01000016050
• HMS1654F20
• SMR000806283
• F1821-0717
• SR-01000016050-1
• 868676-99-7
• CHEMBL1326356
• DTXSID401327592
• N-(3-cyanothiophen-2-yl)-3-(phenylsulfonyl)propanamide
• MLS001232877

• Inchi： 1S/C14H12N2O3S2/c15-10-11-6-8-20-14(11)16-13(17)7-9-21(18,19)12-4-2-1-3-5-12/h1-6,8H,7,9H2,(H,16,17)
• InChI Key： VCSIPYWSNRCNBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1=C(C#N)C=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 320.02893460g/mol
• Monoisotopic Mass: 320.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Additional information on 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide

Comprehensive Overview of 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide (CAS No. 868676-99-7)

3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide, identified by its CAS number 868676-99-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzenesulfonyl group, a cyanothiophene moiety, and a propanamide backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to its structural motifs, which are commonly found in compounds with antimicrobial, anti-inflammatory, and kinase inhibitory properties.

The growing demand for novel small-molecule therapeutics and agrochemicals has propelled interest in 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide. Recent studies highlight its role in modulating enzyme activity and interacting with biological targets, aligning with trends in precision medicine and sustainable agriculture. For instance, its cyanothiophene component is frequently explored in drug discovery for its electron-withdrawing properties, which enhance binding affinity to proteins. Meanwhile, the benzenesulfonyl group contributes to improved metabolic stability, a critical factor in drug design optimization.

From a synthetic chemistry perspective, CAS 868676-99-7 serves as a valuable building block for constructing heterocyclic frameworks. Its reactivity allows for derivatization at multiple sites, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug discovery and combinatorial chemistry. Additionally, its potential as a photosensitizer or electronic material precursor is under investigation, reflecting cross-disciplinary applications in material science.

Environmental and safety profiles of 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide are also critical discussion points. With increasing regulatory scrutiny on chemical persistence and toxicity, researchers emphasize green chemistry approaches in its synthesis. Recent publications discuss solvent-free reactions or catalytic methods to minimize waste, addressing the sustainable chemistry movement. These advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Market analytics reveal rising patent filings involving 868676-99-7, particularly in kinase inhibitor development and crop protection formulations. This trend mirrors broader industry shifts toward targeted therapies and eco-friendly pesticides. Frequently searched queries related to this compound include "synthetic routes for 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide" and "biological activity of cyanothiophene derivatives," indicating strong academic and industrial interest.

In analytical characterization, techniques like HPLC-MS and NMR spectroscopy are essential for verifying the purity and structure of CAS 868676-99-7. Method development for its quantification in complex matrices (e.g., biological samples or formulation mixtures) remains an active research area, driven by the need for robust quality control protocols. Such methodologies support compliance with ICH guidelines and Good Manufacturing Practices (GMP) in pharmaceutical production.

Future directions for 3-(benzenesulfonyl)-N-(3-cyanothiophen-2-yl)propanamide research may explore its utility in proteolysis-targeting chimeras (PROTACs) or as a linker in bifunctional molecules. The compound's balanced lipophilicity and polarity make it a candidate for central nervous system (CNS) drug delivery studies. Collaborative efforts between computational chemists (using AI-driven molecular docking) and synthetic laboratories could accelerate its application pipeline.